Cas no 1095822-17-5 (Methyl 7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate)

Methyl 7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate is a heterocyclic compound featuring a fused pyrrolo[2,3-d]pyrimidine core with a methyl ester functional group at the 4-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid bicyclic scaffold offers stability and facilitates further functionalization, making it valuable for structure-activity relationship studies. The methyl ester group enhances solubility and provides a handle for derivatization via hydrolysis or transesterification. The compound's high purity and well-defined reactivity profile ensure reproducibility in synthetic applications, supporting its use in pharmaceutical research and development.

Methyl 7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate structure

1095822-17-5 structure

Product Name:Methyl 7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate

CAS No:1095822-17-5

MF:C₈H₇N₃O₂

MW:177.1601

MDL:MFCD17015873

CID:2093781

PubChem ID:57415863

Update Time:2025-06-30

Methyl 7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate
- 7h-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid methyl ester
- AMMD00009
- VTB82217
- PB33309
- AB0085355
- AM20080048
- A895004
- 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid,methyl ester
- 7H-PYRROLO[2,3-D]PYRIMIDINE-4-CARBOXYLIC ACID, METHYL ESTER
- AS-42883
- SY060448
- CS-0048911
- Methyl7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate
- MFCD17015873
- DTXSID50725554
- AKOS025146586
- DB-101399
- SCHEMBL12590741
- 1095822-17-5
- Methyl 7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate
- MDL： MFCD17015873
- Inchi： 1S/C8H7N3O2/c1-13-8(12)6-5-2-3-9-7(5)11-4-10-6/h2-4H,1H3,(H,9,10,11)
- InChI Key： OVLUFZHAPSKJJO-UHFFFAOYSA-N
- SMILES： O(C([H])([H])[H])C(C1=C2C([H])=C([H])N([H])C2=NC([H])=N1)=O

Computed Properties

Exact Mass: 177.053826475g/mol
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 67.9

Methyl 7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate Pricemore >>

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